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Compound of Interest

Compound Name: Jalapinolic acid

Cat. No.: B1672778 Get Quote

Absence of specific regulatory disposal information for jalapinolic acid necessitates a cautious

approach, treating the compound as potentially hazardous chemical waste. This guide provides

essential operational procedures for its safe handling and disposal, designed for researchers,

scientists, and drug development professionals.

In the absence of a comprehensive Safety Data Sheet (SDS) detailing specific disposal

protocols, jalapinolic acid should be managed in accordance with general laboratory best

practices for chemical waste. All disposal activities must comply with local, state, and federal

regulations. It is imperative to consult with your institution's Environmental Health & Safety

(EHS) department for site-specific procedures.

Chemical and Physical Properties
A summary of the known properties of jalapinolic acid is provided below. The lack of extensive

hazard data underscores the need for careful handling.

Property Data

Molecular Formula C₁₆H₃₂O₃

Molecular Weight 272.42 g/mol

Appearance Solid powder (presumed)

Solubility Estimated to be sparingly soluble in water
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Step-by-Step Disposal Protocol
This procedural guide is based on standard practices for handling laboratory chemicals with

incomplete hazard profiles.

1. Personal Protective Equipment (PPE): Before handling jalapinolic acid waste, ensure

appropriate PPE is worn, including:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

2. Waste Collection and Segregation:

Container: Collect jalapinolic acid waste in a dedicated, chemically compatible container

with a secure screw-top lid. The container must be in good condition and free from leaks.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Jalapinolic acid," the approximate quantity, and the date of accumulation.

[1][2] Do not use abbreviations or chemical formulas.[2]

Segregation: Store the jalapinolic acid waste container separately from incompatible

materials. As a fatty acid, it should be segregated from strong bases, strong oxidizing

agents, and reactive metals.[1][3]

3. Storage:

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)

that is under the control of the laboratory personnel.[1]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a spill.[3][4]

Ventilation: Ensure the storage area is well-ventilated.

4. Disposal:
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Do Not Dispose Down the Drain: Due to the lack of ecotoxicity data and its low estimated

water solubility, do not dispose of jalapinolic acid down the sanitary sewer.[2][4][5]

Do Not Dispose in Regular Trash: Solid jalapinolic acid waste should not be disposed of in

the regular trash.[4][5]

Contact EHS: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste contractor.[2] Provide them with all available information on the

compound.

5. Spill Management:

In the event of a spill, restrict access to the area.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it

in the labeled hazardous waste container.

For larger spills, or if you are unsure how to proceed, contact your EHS department

immediately.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

jalapinolic acid in a laboratory setting.
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Start: Jalapinolic Acid Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled, Compatible
Hazardous Waste Container

Store in Designated Satellite
Accumulation Area (SAA)

Segregate from Incompatible
Chemicals (e.g., Bases, Oxidizers)

Arrange for Pickup by
EHS/Licensed Waste Contractor

End: Proper Disposal

Click to download full resolution via product page

Jalapinolic Acid Disposal Workflow

This guide provides a conservative and safety-conscious framework for managing jalapinolic
acid waste. Adherence to these procedures and consultation with institutional safety personnel

are paramount to ensuring a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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